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Compound of Interest

Compound Name: Hydroxy-PEG9-Boc

Cat. No.: B608020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Hydroxy-
PEG9-Boc, a heterobifunctional PROTAC linker used in the synthesis of Proteolysis Targeting

Chimeras. Adherence to these guidelines is crucial for ensuring laboratory safety and

maintaining the integrity of this chemical compound.

Compound Identification and Properties
Identifier Value

Chemical Name O-(tert-butoxycarbonyl)-nonaethylene glycol

Synonyms

Hydroxy-PEG9-Boc, t-butyl (2-(2-(2-(2-(2-(2-(2-

(2-(2-

hydroxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)eth

oxy)ethoxy)ethoxy)ethyl) carbonate

CAS Number 1393327-77-7

Molecular Formula C23H46O12

Molecular Weight 514.6 g/mol
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Physical and Chemical Properties Value

Appearance Colorless to light yellow liquid

Purity ≥98.0%

Solubility Soluble in DMSO and Methanol

Storage Conditions Store at -20°C for 3 years (in solvent)

Hazard Identification and Safety Precautions
While a specific GHS classification for Hydroxy-PEG9-Boc is not readily available, it is

recommended to handle it with the care required for all laboratory chemicals. Potential hazards

have not been fully investigated.

Personal Protective Equipment (PPE):

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dusts or

aerosols may be generated, a NIOSH-approved

respirator is recommended.

Hand Protection

Handle with gloves. Gloves must be inspected

prior to use. Dispose of contaminated gloves

after use in accordance with applicable laws and

good laboratory practices. Wash and dry hands.

General Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.
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Ensure adequate ventilation in the workplace.

Experimental Protocols
3.1. Handling and Storage Protocol

A standard operating procedure for the safe handling and storage of Hydroxy-PEG9-Boc is

outlined below.
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Receiving and Storage

Handling and Use

Waste Disposal

Receive Shipment

Inspect for Damage

Log in Inventory

Store at -20°C

Don Personal Protective Equipment (PPE)

Prepare Workspace in Ventilated Hood

Weigh Required Amount

Dissolve in Appropriate Solvent (DMSO/Methanol)

Use in Experiment

Collect Waste in Designated Container

Label Waste Container Clearly

Dispose According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hydroxy-PEG9-Boc.
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3.2. First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire and Explosion Hazard Data
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Special Firefighting Procedures: Wear self-contained breathing apparatus for firefighting if

necessary.

Unusual Fire and Explosion Hazards: No data available.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: No data available.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon monoxide, Carbon dioxide.

This guide is intended to provide a framework for the safe handling of Hydroxy-PEG9-Boc. It

is imperative that all users consult the full Safety Data Sheet (SDS) provided by the

manufacturer and adhere to all institutional and local safety regulations. Always perform a risk

assessment before starting any new experimental protocol.

To cite this document: BenchChem. [Hydroxy-PEG9-Boc: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608020#hydroxy-peg9-boc-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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